4-(4-Boronophenoxy)-butyric acid

• Molecular Formula: C10H13BO5
• Molecular Weight: 224.02 g/mol
• IUPAC Name: 4-(4-boronophenoxy)butanoic acid
• InChI: InChI=1S/C10H13BO5/c12-10(13)2-1-7-16-9-5-3-8(4-6-9)11(14)15/h3-6,14-15H,1-2,7H2,(H,12,13)
• InChI Key: AURWHSVMMOQHGL-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)OCCCC(=O)O)(O)O

Description

4-(4-Boronophenoxy)-butyric acid is a boronic acid derivative characterized by a phenoxy group (C₆H₄-O-) substituted with a boronic acid moiety (-B(OH)₂) at the para position, linked to a butyric acid (C₃H₆COOH) chain. Boronic acids are known for forming reversible covalent bonds with diols, making them valuable in sensors, enzyme inhibitors, and pH-responsive systems .

Comparison with Similar Compounds

Structural and Functional Analogues

Key structural analogs include phenoxy-butyric acids with varying substituents and boronic acid derivatives. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name	Substituent(s) on Phenyl	Linkage Type	Molecular Weight	Key Applications	Notable Properties	References
4-(4-Boronophenoxy)-butyric acid	B(OH)₂ (para)	Phenoxy-butanoic	~242.0*	Research (hypothetical)	Boronic acid reactivity, pH-sensitivity	-
2,4-DB	2,4-dichloro	Phenoxy-butanoic	249.1	Herbicide	Auxin mimic, plant growth regulator
MCPB	4-chloro-2-methyl	Phenoxy-butanoic	228.7	Herbicide (legume-selective)	Selective weed control
4-(4-Aminophenyl)butyric acid	NH₂ (para)	Direct (C-C)	179.2	Pharmaceutical intermediate	Used in drug/dye synthesis
4-(1-pyrenyl)butyric acid	Pyrenyl	Direct (C-C)	298.3	Drug delivery (nanoaggregates)	Fluorescent, pH-sensitive release
4-(Ethoxycarbonyl)phenylboronic acid	Ethoxycarbonyl (para)	Phenylboronic acid	194.0	Organic synthesis	Suzuki coupling, intermediates

*Calculated based on molecular formula C₁₀H₁₂BO₅.